4-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-7-(2-methylphenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol

• IUPAC Name: 7-(2-methylphenyl)-4-[(1-propan-2-ylpyrazol-4-yl)methyl]-3,5-dihydro-2H-1,4-benzoxazepin-9-ol
• InChI: InChI=1S/C23H27N3O2/c1-16(2)26-14-18(12-24-26)13-25-8-9-28-23-20(15-25)10-19(11-22(23)27)21-7-5-4-6-17(21)3/h4-7,10-12,14,16,27H,8-9,13,15H2,1-3H3
• InChI Key: FJOBSYDGVRWIKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC3=C(C(=C2)O)OCCN(C3)CC4=CN(N=C4)C(C)C
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

The exploration of complex organic molecules, such as tetrahydro-1,4-benzoxazepin derivatives, encompasses a broad spectrum of scientific interest due to their potential applications in medicinal chemistry and material science. These compounds often exhibit a wide range of biological activities and chemical properties, making them valuable subjects for synthesis and structural analysis.

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, including esterification, Claisen type reactions, and cyclo-condensation processes. For example, a practical synthesis method for an orally active CCR5 antagonist highlighted the complexity and intricacy of synthesizing tetrahydro-1,4-benzoxazepin derivatives, starting from esterification to final amidation steps (Ikemoto et al., 2005).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography and NMR spectroscopy, plays a crucial role in confirming the configuration and conformation of synthesized compounds. The structural reassignment of compounds initially reported as benzazepin derivatives to their correct structures underscores the importance of rigorous structural validation (Anastasiou et al., 1993).

Chemical Reactions and Properties

Chemical reactions involving tetrahydro-1,4-benzoxazepin derivatives can lead to a variety of products depending on the reaction conditions and the nature of the reactants. For instance, reactions of azine phosphoranes with benzalphthalide showcased the formation of pyrazolo[1,5-d][2,4]benzoxazepines, demonstrating the reactive flexibility of benzoxazepin derivatives (Schweizer et al., 1993).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystallinity, are crucial for understanding their behavior in different environments and for their application in drug formulation and material science. The analysis of physical properties often requires a combination of techniques, including differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are key to determining the applications of tetrahydro-1,4-benzoxazepin derivatives. Investigations into the antimicrobial and anti-inflammatory activities of novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety exemplify the diverse chemical behaviors and potential applications of these compounds (Kendre et al., 2015).

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Kendre, Landge, and Bhusare (2015) explored the synthesis of novel derivatives, including pyrazole and benzoxazepine compounds. These compounds were evaluated for their antimicrobial and anti-inflammatory activities, demonstrating the potential of such chemical structures in medical research applications (Kendre, Landge, & Bhusare, 2015).

Ring Transformation and Structural Studies

Kurasawa et al. (1988) investigated the transformation of 1,5-benzoxazepines into spirobenzoxazoles, contributing to the understanding of the chemical behavior and potential applications of benzoxazepine derivatives in synthetic chemistry (Kurasawa et al., 1988).

Practical Synthesis in Pharmacology

Ikemoto et al. (2005) developed a practical synthesis method for a CCR5 antagonist, which involved a benzazepine core structure. This research highlights the significance of such compounds in the development of pharmaceutical agents (Ikemoto et al., 2005).

Molecular Structure Analysis

Holzer et al. (2003) conducted NMR spectroscopic investigations on compounds with a pyrazolone structure, contributing to the field of molecular structure analysis and its implications in chemistry and pharmaceutical sciences (Holzer et al., 2003).

Reassignment of Compound Structures

Anastasiou et al. (1993) reexamined the structures of certain benzazepin-5-ols, leading to a reassignment of their structure. This kind of research is crucial in ensuring the accuracy of chemical compound identification in scientific studies (Anastasiou et al., 1993).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many pyrazole derivatives exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. Without specific information, it’s hard to comment on the exact safety and hazards associated with this compound.

Future Directions

Future research could involve studying this compound’s biological activity, optimizing its synthesis, and investigating its potential uses in medicinal chemistry.